Cas no 2228923-57-5 (4-(1H-pyrrol-3-yl)pyrrolidin-2-one)

4-(1H-pyrrol-3-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a 1H-pyrrol-3-yl group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or scaffold for bioactive molecules. The presence of both pyrrole and pyrrolidinone moieties offers opportunities for further functionalization, enabling the development of novel compounds with tailored properties. Its well-defined chemical structure ensures consistency in reactivity, making it a reliable building block for medicinal chemistry and material science. The compound's stability under standard conditions further enhances its utility in laboratory and industrial settings.
4-(1H-pyrrol-3-yl)pyrrolidin-2-one structure
2228923-57-5 structure
Product Name:4-(1H-pyrrol-3-yl)pyrrolidin-2-one
CAS No:2228923-57-5
MF:C8H10N2O
MW:150.177801609039
CID:5762287
PubChem ID:165656186
Update Time:2025-06-14

4-(1H-pyrrol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2228923-57-5
    • 4-(1H-pyrrol-3-yl)pyrrolidin-2-one
    • EN300-1789846
    • Inchi: 1S/C8H10N2O/c11-8-3-7(5-10-8)6-1-2-9-4-6/h1-2,4,7,9H,3,5H2,(H,10,11)
    • InChI Key: JVFSQVYCBJGBRB-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CNC=2)CN1

Computed Properties

  • Exact Mass: 150.079312947g/mol
  • Monoisotopic Mass: 150.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 44.9Ų

4-(1H-pyrrol-3-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1789846-0.05g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
0.05g
$1080.0 2023-09-19
Enamine
EN300-1789846-0.1g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
0.1g
$1131.0 2023-09-19
Enamine
EN300-1789846-0.25g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
0.25g
$1183.0 2023-09-19
Enamine
EN300-1789846-0.5g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
0.5g
$1234.0 2023-09-19
Enamine
EN300-1789846-1.0g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
1g
$1286.0 2023-06-02
Enamine
EN300-1789846-2.5g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
2.5g
$2520.0 2023-09-19
Enamine
EN300-1789846-5.0g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
5g
$3728.0 2023-06-02
Enamine
EN300-1789846-10.0g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
10g
$5528.0 2023-06-02
Enamine
EN300-1789846-1g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
1g
$1286.0 2023-09-19
Enamine
EN300-1789846-5g
4-(1H-pyrrol-3-yl)pyrrolidin-2-one
2228923-57-5
5g
$3728.0 2023-09-19

Additional information on 4-(1H-pyrrol-3-yl)pyrrolidin-2-one

Recent Advances in the Study of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5)

The compound 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one as a scaffold for the development of novel bioactive molecules. Its pyrrolidinone core, coupled with the pyrrole substituent, offers a promising platform for interactions with various biological targets. Researchers have successfully synthesized derivatives of this compound, exploring its potential in modulating enzymatic activity and receptor binding.

One of the key areas of investigation has been the compound's role in central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that 4-(1H-pyrrol-3-yl)pyrrolidin-2-one exhibits neuroprotective properties, potentially through the inhibition of oxidative stress and inflammation pathways. These findings open new avenues for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent research has explored the anticancer potential of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one derivatives. Structure-activity relationship (SAR) studies have identified specific modifications that enhance cytotoxicity against various cancer cell lines while minimizing off-target effects. These discoveries underscore the compound's potential as a lead structure for oncology drug development.

The pharmacokinetic profile of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one has also been a focus of recent investigations. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to characterize its metabolic stability and distribution properties. These studies provide valuable insights for future formulation strategies and dosage optimization.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies and targeted drug delivery systems. The unique chemical properties of 4-(1H-pyrrol-3-yl)pyrrolidin-2-one make it an attractive candidate for conjugation with other therapeutic agents or nanocarriers, potentially enhancing treatment efficacy and reducing side effects.

In conclusion, the growing body of research on 4-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS: 2228923-57-5) demonstrates its significant potential across multiple therapeutic areas. Continued investigation into its mechanism of action, optimization of its derivatives, and exploration of novel applications will likely yield important contributions to the field of medicinal chemistry and drug development in the coming years.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd